2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine-7-carboxylic acid hydrochloride

• IUPAC Name: 2-(trifluoromethyl)-3H-imidazo[4,5-c]pyridine-7-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H4F3N3O2.ClH/c9-8(10,11)7-13-4-2-12-1-3(6(15)16)5(4)14-7;/h1-2H,(H,13,14)(H,15,16);1H
• InChI Key: LUJBTLGTRUVRNE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C=N1)NC(=N2)C(F)(F)F)C(=O)O.Cl
• Molecular Formula: C8H5ClF3N3O2
• Molecular Weight: 267.59 g/mol
• CAS RN: 1955547-52-0

Description

Trifluoromethylpyridines are a class of organic compounds that contain a pyridine ring with a trifluoromethyl group attached. They are used as intermediates in the synthesis of various agrochemicals and pharmaceuticals.

Synthesis Analysis

The synthesis of trifluoromethylpyridines often involves the use of trifluoromethylation reagents. For example, 2-chloro-5-(trifluoromethyl)pyridine, a key intermediate for the synthesis of fluazifop, can be obtained in good yield via a simple one-step reaction.

Molecular Structure Analysis

The molecular structure of trifluoromethylpyridines typically includes a pyridine ring with a trifluoromethyl group attached. The empirical formula for such compounds is often represented as C7H4F3NO2.

Chemical Reactions Analysis

Trifluoromethylpyridines can undergo various chemical reactions, including protodeboronation. The number of chlorine atoms introduced to the pyridine ring can be controlled by changing the molar ratio of chlorine gas and the reaction temperature.

Physical And Chemical Properties Analysis

Trifluoromethylpyridines are typically solid at room temperature. The melting point for similar compounds is often in the range of 95-223 °C.

Scientific Research Applications

Agrochemical Applications

. . .

Pharmaceutical Applications

. .

Veterinary Applications

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Synthesis of Metal-Organic Frameworks (MOFs)

. MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.

Preparation of (trifluoromethyl)pyridyllithiums

. These are useful intermediates in organic synthesis.

Synthesis of Methiodide Salts

. These salts are often used in medicinal chemistry and drug development.

Synthesis of Anti-Thrombotic Drugs

.

Synthesis of FXa Inhibitors

. FXa inhibitors are a type of anticoagulant used to prevent blood clots.

Mechanism of Action

While the specific mechanism of action for “2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine-7-carboxylic acid hydrochloride” is not known, trifluoromethylpyridines and their derivatives are thought to exert their biological activities due to the unique physicochemical properties of the fluorine atom and the pyridine moiety.

Safety and Hazards

Trifluoromethylpyridines can be hazardous. They may cause skin and eye irritation, and may be harmful if swallowed. Proper safety precautions should be taken when handling these compounds.

Future Directions

Trifluoromethylpyridines have found use in the agrochemical and pharmaceutical industries, and it is expected that many novel applications of these compounds will be discovered in the future.